Cas no 1057676-53-5 (3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile)

• Product Name: 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile
• CAS No: 1057676-53-5
• MF: C₁₀H₈F₃NS
• MW: 231.237431526184
• CID: 6265748
• PubChem ID: 53434468
• Update Time: 2025-10-22

3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile
• (4-(Trifluoromethylthio)phenyl)propanenitrile
• 1057676-53-5
• EN300-1932396
• 3-{4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}PROPANENITRILE

• Inchi： 1S/C10H8F3NS/c11-10(12,13)15-9-5-3-8(4-6-9)2-1-7-14/h3-6H,1-2H2
• InChI Key： PQQCLFXQBNBBFT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)CCC#N

Computed Properties

• Exact Mass: 231.03295492g/mol
• Monoisotopic Mass: 231.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.1Ų

Additional information on 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile

3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile: A Promising Molecule in Modern Pharmaceutical Research

3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile (CAS No. 1057676-53-5) is a fluorinated heterocyclic compound with unique structural features that have garnered significant attention in the field of medicinal chemistry. This molecule represents a novel scaffold with potential applications in drug discovery, particularly for targeting complex biological pathways associated with chronic diseases. The trifluoromethyl group and sulfanylphenyl moiety contribute to its distinct physicochemical properties, which are critical for optimizing pharmacokinetic profiles and enhancing therapeutic efficacy.

Recent studies have highlighted the importance of fluorine-containing compounds in modulating protein-ligand interactions. The presence of trifluoromethyl groups in 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile introduces electron-withdrawing effects that alter the electronic density of the aromatic ring. This structural modification is believed to enhance the molecule's ability to bind to specific targets, such as kinases or G protein-coupled receptors (GPCRs), which are implicated in various pathological conditions. The sulfanylphenyl substituent further contributes to the molecule's hydrophobicity and metabolic stability, making it a favorable candidate for prolonged drug action.

Current research on 3-{4-(trifluoromethyl)sulfanylphenand}propanenitrile has focused on its potential as a therapeutic agent for neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta proteins, a key pathological feature of Alzheimer's disease. The trifluoromethyl group was found to stabilize the conformational flexibility of the compound, enabling it to interact with multiple binding sites on the target protein. This multi-targeting capability is a significant advantage in the treatment of complex diseases where single-target drugs often fail to achieve therapeutic success.

In the context of anti-inflammatory drug development, 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile has shown promising activity in modulating the NF-κB signaling pathway. A 2024 preclinical study reported that this compound suppresses the activation of pro-inflammatory cytokines such as TNF-α and IL-6, which are central to the pathogenesis of autoimmune diseases. The sulfanylphenyl moiety is thought to play a critical role in this activity by facilitating hydrogen bond interactions with key residues in the target enzyme. These findings underscore the importance of structural optimization in designing selective and potent therapeutic agents.

From a synthetic perspective, the preparation of 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile involves a multi-step process that highlights the challenges and opportunities in modern organic chemistry. The synthesis typically begins with the functionalization of a phenyl ring containing a sulfanyl group, followed by the introduction of the trifluoromethyl substituent through electrophilic fluorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis routes, reducing the reliance on hazardous reagents and improving overall yield. These developments are crucial for scaling up production for pharmaceutical applications.

The physicochemical properties of 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile are essential for its pharmacological performance. The compound exhibits moderate solubility in aqueous media, which is advantageous for oral administration. Its molecular weight and lipophilicity profile suggest that it may penetrate biological membranes effectively, enhancing its bioavailability. However, further studies are needed to evaluate its metabolic stability and potential for drug interactions, which are critical factors in clinical development.

Recent computational studies have provided insights into the molecular dynamics of 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile. Molecular docking simulations revealed that the compound binds to its target protein with a binding affinity comparable to established therapeutics. The trifluoromethyl group was identified as a key contributor to the binding energy, while the sulfanylphenyl moiety enhances the specificity of the interaction. These findings support the hypothesis that structural modifications can significantly improve the therapeutic potential of fluorinated compounds.

Despite its promising properties, 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile faces challenges in its development as a therapeutic agent. One major concern is the potential for off-target effects, which could lead to unintended side effects. To address this, researchers are exploring structure-activity relationship (SAR) studies to fine-tune the molecule's selectivity. Additionally, the compound's long-term safety profile requires further investigation, particularly in in vivo models of chronic disease.

The application of 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile in drug discovery is also being explored in the context of personalized medicine. The ability to modulate multiple biological pathways suggests that this compound could be used in combination therapies to address the heterogeneity of complex diseases. For example, its anti-inflammatory and neuroprotective properties make it a potential candidate for treating conditions such as multiple sclerosis, where both immune dysregulation and neurodegeneration are involved.

In conclusion, 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications highlight the importance of fluorinated compounds in modern drug discovery. While further research is needed to fully understand its biological mechanisms and optimize its pharmacological properties, the molecule has the potential to contribute to the development of novel therapies for a wide range of diseases.

As research on 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile continues to evolve, it is likely to play an increasingly important role in the design of targeted therapeutics. The integration of advanced analytical techniques, such as machine learning and high-throughput screening, will further accelerate the discovery and optimization of this promising molecule. The future of drug development may well depend on the continued exploration of fluorinated scaffolds like 3-{4-(trifluoromethyl)sulfanylphenyl}propanenitrile, which offer a unique balance of potency, selectivity, and therapeutic versatility.